Cas no 956786-61-1 (3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-amine)

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-amine is a pyrazole-derived amine compound with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-substituted dimethylpyrazole ring linked to a propylamine chain, offering versatility as a building block for further functionalization. The chloro and dimethyl groups enhance steric and electronic properties, making it useful in ligand design or as an intermediate in synthetic pathways. The amine moiety provides a reactive site for conjugation or derivatization, facilitating the development of targeted bioactive molecules. This compound is characterized by its stability and purity, ensuring consistent performance in research applications. Its molecular framework is particularly valuable for exploring structure-activity relationships in medicinal chemistry.

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-amine structure

956786-61-1 structure

Product Name:3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-amine

CAS No:956786-61-1

MF:C₈H₁₄ClN₃

MW:187.669860363007

MDL:MFCD03419761

CID:1072209

PubChem ID:4715091

Update Time:2025-06-08

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-amine
- [3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-amine
- CS-0240440
- 3-(4-chloro-3,5-dimethyl-1h-pyrazol-1-yl)-1-propanamine
- FT-0684287
- 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-amine, AldrichCPR
- EN300-228434
- 3-(4-chloro-3,5-dimethylpyrazol-1-yl)propan-1-amine
- 3-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-propylamine
- VS-05116
- MFCD03419761
- DTXSID70405826
- SBB020532
- AKOS000308177
- 956786-61-1
- ALBB-016318
- BBL016058
- STK313237
- 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-1-propanamine(SALTDATA: FREE)
- [3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]amine
- MDL： MFCD03419761
- Inchi： 1S/C8H14ClN3/c1-6-8(9)7(2)12(11-6)5-3-4-10/h3-5,10H2,1-2H3
- InChI Key： XPZXAEULIHCKCX-UHFFFAOYSA-N
- SMILES： ClC1C(C)=NN(C=1C)CCCN

Computed Properties

Exact Mass: 187.0876252g/mol
Monoisotopic Mass: 187.0876252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 43.8Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 289.6±40.0 °C at 760 mmHg
Flash Point: 128.9±27.3 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
HazardClass：IRRITANT

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-amine Pricemore >>

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